2-Fluoro-4-(trifluoromethyl)pyridine
Overview
Description
2-Fluoro-4-(trifluoromethyl)pyridine is a chemical compound with the empirical formula C6H3F4N . It has a molecular weight of 165.09 . It is a liquid at room temperature and has a refractive index of 1.400 . It is used as a reactant in the preparation of aminopyridines through amination reactions .
Synthesis Analysis
The synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine involves amination reactions . It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .Molecular Structure Analysis
The molecular structure of 2-Fluoro-4-(trifluoromethyl)pyridine consists of a pyridine ring with a fluorine atom at the 2-position and a trifluoromethyl group at the 4-position .Chemical Reactions Analysis
2-Fluoro-4-(trifluoromethyl)pyridine acts as a reactant in the preparation of aminopyridines through amination reactions . It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .Physical And Chemical Properties Analysis
2-Fluoro-4-(trifluoromethyl)pyridine is a liquid at room temperature with a density of 1.355 g/mL at 25 °C . It has a refractive index of 1.400 .Scientific Research Applications
Preparation of Aminopyridines
“2-Fluoro-4-(trifluoromethyl)pyridine” acts as a reactant in the preparation of aminopyridines through amination reactions . Aminopyridines are a class of chemical compounds which consist of a pyridine ring where one or more hydrogen atoms are replaced by an amino group. They have various applications in medicinal chemistry and drug discovery.
Catalytic Ligand for Regioselective Preparation of Tetramethylbiphenyls
This compound is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium . Tetramethylbiphenyls are important intermediates in organic synthesis and are used in the production of various dyes, pharmaceuticals, and agrochemicals.
Synthesis of Metal-Organic Frameworks (MOFs)
Although not directly mentioned for “2-Fluoro-4-(trifluoromethyl)pyridine”, similar compounds like “4-(Trifluoromethyl)pyridine” have been used in the synthesis of metal-organic frameworks (MOFs) . MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. They are a very versatile group of materials with high porosity and large surface area, which makes them useful in a variety of applications, from gas storage and separation to catalysis and drug delivery.
Preparation of (Trifluoromethyl)pyridyllithiums
Again, similar compounds like “4-(Trifluoromethyl)pyridine” have been used in the preparation of (trifluoromethyl)pyridyllithiums, via metalation reaction . These organolithium compounds are extremely useful reagents in organic synthesis, allowing for a wide range of transformations including nucleophilic additions and substitutions.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known to be used as a reactant in the preparation of aminopyridines .
Mode of Action
2-Fluoro-4-(trifluoromethyl)pyridine acts as a reactant in the preparation of aminopyridines through amination reactions . It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .
Biochemical Pathways
Its role in the preparation of aminopyridines and as a catalytic ligand in the preparation of tetramethylbiphenyls suggests it may influence pathways related to these compounds .
Result of Action
Its use in the synthesis of aminopyridines and as a catalytic ligand in the preparation of tetramethylbiphenyls suggests it may have roles in the biological activities of these compounds .
properties
IUPAC Name |
2-fluoro-4-(trifluoromethyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F4N/c7-5-3-4(1-2-11-5)6(8,9)10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFNQBXZKPUBEIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F4N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20457178 |
Source
|
| Record name | 2-fluoro-4-(trifluoromethyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20457178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-(trifluoromethyl)pyridine | |
CAS RN |
118078-66-3 |
Source
|
| Record name | 2-fluoro-4-(trifluoromethyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20457178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-4-(trifluoromethyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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